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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed methodology for calculating the molecular weight of an
isotopically labeled intermediate of tranexamic acid, specifically Tranexamic Acid-13C2,2>N. The
term "intermediate" in this context refers to the final isotopically labeled tranexamic acid
molecule, which serves as a crucial tool—often as an internal standard—in various analytical
and research applications. While tranexamic acid itself can be a building block in the synthesis
of other active pharmaceutical ingredients (APIs), the focus here is on the properties of the
labeled compound itself[1].

Foundational Data: Unlabeled Tranexamic Acid

Tranexamic acid is a synthetic derivative of the amino acid lysine with the chemical formula
CsH1sNO2[2][3][4][5]. It is an essential medicine used for its antifibrinolytic properties to control
bleeding[1][5][6]. Understanding the molecular weight of the standard, unlabeled compound is
the first step in determining the weight of its isotopically labeled counterpart.

The monoisotopic mass of a molecule is calculated using the mass of the most abundant
natural isotope of each element. For standard tranexamic acid, this is 157.110278721 Da[7][8].
The average molecular weight, which accounts for the natural abundance of all isotopes, is
approximately 157.21 g/mol [2][3][4][5][9]. For mass spectrometry applications, the
monoisotopic mass is the more relevant value.
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Isotopic Labeling and Molecular Weight Calculation

Isotopic labeling involves replacing an atom of a specific element with one of its isotopes. In
this case, two Carbon-12 atoms are replaced with Carbon-13 (*3C), and one Nitrogen-14 atom
is replaced with Nitrogen-15 (*>N). This substitution results in a molecule with a greater mass,
which can be precisely detected by mass spectrometry.

2.1 Experimental Protocol: Molecular Weight Calculation
The calculation of the monoisotopic mass of Tranexamic Acid-13C2,*>N follows a clear protocol:
o Establish the Molecular Formula: The base formula for tranexamic acid is CsH1sNO-.
« |dentify Isotopic Substitutions:
o Two 12C atoms are replaced by 13C.
o One *N atom is replaced by *°N.

e Source Precise Atomic Masses: Obtain the monoisotopic masses for the relevant stable
isotopes.

o 12C: 12.0000000 u (by definition)

o 1H:1.007825 u

o 14N: 14.003074004 u[10]

o 160: 15.994915 u

o 13C: 13.003354835 u[11][12][13][14]
o 15N: 15.000108898 u[10][15][16]

e Calculate the Mass of the Unlabeled Molecule: Sum the masses of the most abundant
isotopes for the molecular formula CsH1sNOx.

o (8 x 12.0000000) + (15 x 1.007825) + (1 x 14.003074) + (2 x 15.994915) = 157.110279 u
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o Calculate the Mass of the Labeled Molecule: Adjust the formula to
(12C)6(13C)2(*H)15(*>N)1(*0)2 and sum the isotopic masses.

o (6 x 12.0000000) + (2 x 13.003355) + (15 x 1.007825) + (1 x 15.000109) + (2 x
15.994915) = 160.114029 u

» Verify the Mass Difference: The increase in mass can also be calculated by summing the
mass differences of the substituted isotopes.

o Mass increase from two 3C atoms = 2 x (13.003355 - 12.000000) = +2.00671 u
o Mass increase from one °N atom = 1 x (15.000109 - 14.003074) = +0.997035 u
o Total Mass Increase = 2.00671 + 0.997035 = 3.003745 u

o New Molecular Weight = 157.110279 + 3.003745 = 160.114024 u

Note: Minor differences in the final decimal places are due to rounding of the isotope masses
used in the calculation.

Data Presentation

The quantitative data for the molecular weight calculation is summarized below for easy
comparison.
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Compound/isotope Molecular Formula Monoisotopic Mass (u)
Isotopes

Carbon-12 (12C) C 12.000000

Carbon-13 (23C) 13C 13.003355([11][12]
Nitrogen-14 (14N) 14N 14.003074[10]
Nitrogen-15 (15N) 15N 15.000109[15][16]
Molecules

Tranexamic Acid (Unlabeled) CsHi1sNO:2 157.110279[7][8]
Tranexamic Acid-13Cz2,15N (12C)6(13C)2(*H)15(15N)1(160)2 160.114029

Visualization of Workflow

The logical workflow for determining the molecular weight of an isotopically labeled compound

is depicted in the diagram below.
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Caption: Workflow for calculating the molecular weight of a labeled compound.

Synthetic Intermediates

The synthesis of tranexamic acid can be achieved through various routes, often starting from
materials like dimethyl terephthalate or ethyl 4-oxocyclohexane-1-carboxylate[6]. These
processes involve several key chemical intermediates, such as methyl 4-
(acetamidomethyl)benzoate or 4-formylcyclohexane-1-formate[6][17][18]. The isotopically
labeled atoms (33C and *>N) would be introduced during the synthesis of one of these
precursors to produce the final labeled tranexamic acid product. The specific experimental
protocol for synthesizing the labeled compound would depend on the chosen synthetic
pathway and the commercial availability of the necessary labeled starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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